Cas no 100367-55-3 (5-nitropyridine-2-carbonitrile)

• Product Name: 5-nitropyridine-2-carbonitrile
• CAS No: 100367-55-3
• Molecular Formula: C₆H₃N₃O₂
• Molecular Weight: 149.106920480728
• MDL: MFCD07368184
• CID: 62144
• PubChem ID: 10261236

5-nitropyridine-2-carbonitrile Properties

Names and Identifiers

• 5-Nitropicolinonitrile
• 2-PYRIDINECARBONITRILE, 5-NITRO-
• 6-CYANO-3-NITROPYRIDINE
• 5-nitropyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,5-nitro-(9CI)
• 2-Cyano-5-nitropyridine
• SY013181
• DS-0629
• PB15869
• DTXSID80437411
• AKOS006285810
• YZDHDHMJKCKESU-UHFFFAOYSA-N
• 5-nitro-2-pyridinecarbonitrile
• 100367-55-3
• MFCD07368184
• SCHEMBL4016419
• J-517883
• AC-6784
• 5-Nitro-picolinonitrile
• A800111
• METHYL6-[(AMINOCARBONOTHIOYL)AMINO]HEXANOATE
• AMY33600
• FT-0647746
• CS-W003373
• EN300-82649
• DB-028022

• MDL： MFCD07368184
• InChIKey： YZDHDHMJKCKESU-UHFFFAOYSA-N
• Inchi： 1S/C6H3N3O2/c7-3-5-1-2-6(4-8-5)9(10)11/h1-2,4H
• SMILES： [O-][N+](C1C=NC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 149.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 149.022526347g/mol
• Heavy Atom Count: 11
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• LogP: 1.38468
• PSA: 82.50000
• Refractive Index: 1.583
• Boiling Point: 344.5°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 162.2℃
• Color/Form: Green solid
• Density: 1.41

5-nitropyridine-2-carbonitrile Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature
• Signal Word：Warning

5-nitropyridine-2-carbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%